2-(6-bromopyridin-3-yl)-2-methylpropanoic acid
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Description
Synthesis Analysis
While specific synthesis methods for “2-(6-bromopyridin-3-yl)-2-methylpropanoic acid” are not available, there are general methods for synthesizing bromopyridines and carboxylic acids . For example, catalytic protodeboronation of pinacol boronic esters has been used for the synthesis of similar compounds .
Mechanism of Action
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-bromopyridin-3-yl)-2-methylpropanoic acid involves the bromination of 3-cyanopyridine followed by a series of reactions to introduce the methyl and carboxylic acid functional groups.", "Starting Materials": [ "3-cyanopyridine", "bromine", "methylmagnesium bromide", "carbon dioxide", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Bromination of 3-cyanopyridine with bromine in the presence of hydrochloric acid and water to yield 6-bromopyridine-3-carbonitrile", "Reduction of 6-bromopyridine-3-carbonitrile with methylmagnesium bromide in diethyl ether to yield 2-(6-bromopyridin-3-yl)-2-methylpropanenitrile", "Hydrolysis of 2-(6-bromopyridin-3-yl)-2-methylpropanenitrile with sodium hydroxide and water to yield 2-(6-bromopyridin-3-yl)-2-methylpropanoic acid", "Decarboxylation of 2-(6-bromopyridin-3-yl)-2-methylpropanoic acid with carbon dioxide in the presence of a palladium catalyst to yield 2-(6-bromopyridin-3-yl)-2-methylpropane" ] } | |
CAS No. |
917570-00-4 |
Molecular Formula |
C9H10BrNO2 |
Molecular Weight |
244.1 |
Purity |
95 |
Origin of Product |
United States |
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